![molecular formula C9H17NO B1602963 1-Oxa-4-azaspiro[5.5]undecane CAS No. 3970-87-4](/img/structure/B1602963.png)
1-Oxa-4-azaspiro[5.5]undecane
Overview
Description
1-Oxa-4-azaspiro[5.5]undecane is a compound that has been identified as a potent soluble epoxide hydrolase (sEH) inhibitor and an orally active agent for treating chronic kidney diseases . It has also been reported as a potent dual ligand for the sigma-1 receptor (σ1R) and the μ-opioid receptor (MOR), indicating its potential use in the treatment of pain .
Synthesis Analysis
The synthesis of 1-Oxa-4-azaspiro[5.5]undecane derivatives has been reported in the literature . The process involves the use of linear amino ynone substrates and a mercuric triflate (Hg (OTf)2)-catalyzed cycloisomerization reaction .Molecular Structure Analysis
The molecular structure of 1-Oxa-4-azaspiro[5.5]undecane is characterized by a unique 1-azaspiro[5.5]undecane skeleton . This structure is common to the histrionicotoxin family .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Oxa-4-azaspiro[5.5]undecane include a molecular weight of 155.24 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 0 . It has a topological polar surface area of 21.3 Ų and a complexity of 130 .Scientific Research Applications
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Antitumor Activity
- Field : Medical Science, Oncology
- Application : 1-Oxa-4-azaspiro[5.5]undecane has been used in the synthesis of sulfonamide azaspirocyclodienone derivatives .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : These derivatives showed preliminary antiproliferative activity on cancer cell lines .
-
Oxidation
- Field : Chemistry
- Application : 1-Oxa-4-azaspiro[5.5]undecane has been used in oxidation reactions with cyclohexanone .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The results or outcomes of this application were not provided in the source .
-
Chemical Synthesis
- Field : Chemistry
- Application : 1-Oxa-4-azaspiro[5.5]undecane is used in the synthesis of various chemical compounds .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The results or outcomes of this application were not provided in the source .
-
Hydrochloride Derivative
- Field : Chemistry
- Application : A hydrochloride derivative of 1-Oxa-4-azaspiro[5.5]undecane has been synthesized .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The results or outcomes of this application were not provided in the source .
-
Chemical Storage
- Field : Chemistry
- Application : 1-Oxa-4-azaspiro[5.5]undecane is stored for use in various chemical reactions .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The results or outcomes of this application were not provided in the source .
-
Hydrochloride Derivative Synthesis
- Field : Chemistry
- Application : A hydrochloride derivative of 1-Oxa-4-azaspiro[5.5]undecane has been synthesized .
- Method : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The results or outcomes of this application were not provided in the source .
Future Directions
properties
IUPAC Name |
1-oxa-4-azaspiro[5.5]undecane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-2-4-9(5-3-1)8-10-6-7-11-9/h10H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLZYACYSMJWKBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CNCCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50633327 |
Source
|
| Record name | 1-Oxa-4-azaspiro[5.5]undecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50633327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-4-azaspiro[5.5]undecane | |
CAS RN |
3970-87-4 |
Source
|
| Record name | 1-Oxa-4-azaspiro[5.5]undecane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50633327 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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